Cas no 4737-50-2 (pentylboronic acid)

pentylboronic acid structure
pentylboronic acid structure
Product Name:pentylboronic acid
CAS No:4737-50-2
MF:C5H13BO2
MW:115.966521978378
MDL:MFCD01074651
CID:45274
PubChem ID:352103
Update Time:2025-04-18

pentylboronic acid Chemical and Physical Properties

Names and Identifiers

    • n-Pentylboronic acid
    • Pentylboronic Acid (contains varying amounts of Anhydride)
    • pentylboronic acid
    • 1-Pentaneboronic Acid
    • 1-Pentaneboronic Acid (contains varying amounts of Anhydride)
    • 1-PENTYLBORONIC ACID
    • Boronic acid, pentyl-
    • PENTYLDIHYDROXYBORANE
    • Pentylboronsaure
    • n-Pentylboronicacid
    • N-PENTANEBORONIC ACID
    • N-PENTYL BORONIC ACID
    • B-PENTYL-BORONIC ACID
    • 1-PENTANE BORONIC ACID
    • ABWPXVJNCQKYDR-UHFFFAOYSA-N
    • NSC524968
    • VB10767
    • RP19209
    • LS11156
    • AB08098
    • BC001055
    • T
    • 4737-50-2
    • AKOS013013911
    • DTXSID50326166
    • NSC-524968
    • P2267
    • B-PENTYLBORONIC ACID
    • Pentyl boronic acid
    • FT-0650400
    • CS-W018820
    • UNII-3WP8AMD5MW
    • NSC 524968
    • SCHEMBL10239
    • 3WP8AMD5MW
    • F0001-1263
    • MFCD01074651
    • J-523748
    • A827200
    • EN300-206193
    • AS-18755
    • DB-002952
    • Boronic acid, B-pentyl-
    • 1-Pentaneboronic Acid; Pentyl-Boronic Acid; NSC 524968; Pentylboronic Acid; B-Pentylboronic Acid
    • MDL： MFCD01074651
    • Inchi： 1S/C5H13BO2/c1-2-3-4-5-6(7)8/h7-8H,2-5H2,1H3
    • InChI Key： ABWPXVJNCQKYDR-UHFFFAOYSA-N
    • SMILES： OB(CCCCC)O

Computed Properties

  • Exact Mass: 116.10100
  • Monoisotopic Mass: 116.101
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 47.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • Density: 0.905
  • Melting Point: 94°C(lit.)
  • Boiling Point: 207.9°Cat760mmHg
  • Flash Point: 79.5°C
  • Refractive Index: 1.409
  • PSA: 40.46000
  • LogP: 0.64940

pentylboronic acid Security Information

pentylboronic acid Pricemore >>

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Enamine
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pentylboronic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:4737-50-2)pentylboronic acid
Order Number:A827200
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:11
Price ($):246.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:4737-50-2)pentylboronic acid
A827200
Purity:99%
Quantity:25g
Price ($):246.0
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